Cas no 146564-00-3 (1H-Indole, 4-methoxy-1-(phenylsulfonyl)-)

• Product name: 1H-Indole, 4-methoxy-1-(phenylsulfonyl)-
• CAS No: 146564-00-3
• MF: C₁₅H₁₃NO₃S
• MW: 287.33362
• CID: 1317293
• PubChem ID: 15256441

1H-Indole, 4-methoxy-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 4-methoxy-1-(phenylsulfonyl)-
• 146564-00-3
• CHEMBL4759121
• BDBM50562718
• 4-methoxy-1-(phenylsulfonyl)-1H-indole
• SCHEMBL17927580

• Inchi： InChI=1S/C15H13NO3S/c1-19-15-9-5-8-14-13(15)10-11-16(14)20(17,18)12-6-3-2-4-7-12/h2-11H,1H3
• InChI Key： WFJZWPQCOUYAQU-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2=C1C=CN2S(=O)(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 287.06169
• Monoisotopic Mass: 287.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 48.3